Friedel–Crafts reactions in room temperature ionic liquids
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A805599H
Abstract
Friedel–Crafts reactions in the ionic liquid system 1-methyl-3-ethylimidazolium chloride–aluminium(III) chloride can be performed with excellent yields and selectivities, and in the case of anthracene, have been found to be reversible.
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